ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate

• IUPAC Name: ethyl 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate
• InChI: InChI=1S/C8H11N3O3S/c1-2-14-7(13)4-15-8-10-5(9)3-6(12)11-8/h3H,2,4H2,1H3,(H3,9,10,11,12)
• InChI Key: WCURZVWSLCULFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=CC(=O)N1)N
• Molecular Formula: C8H11N3O3S
• DSSTOX Substance ID: DTXSID90309276
• Molecular Weight: 229.26 g/mol
• CAS RN: 36162-16-0

Description

Ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate, also known as EAPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EAPA is a thioether derivative of uracil, which is a nitrogenous base found in RNA.

Mechanism of Action

The mechanism of action for ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate is not fully understood, but studies have suggested that it may act through multiple pathways. ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has been shown to inhibit the activity of enzymes involved in DNA synthesis, which may contribute to its anti-cancer effects. ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has also been shown to modulate the expression of genes involved in cell cycle regulation and apoptosis. Additionally, ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has been shown to inhibit the production of reactive oxygen species, which may contribute to its anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects
ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has been shown to have several biochemical and physiological effects. Studies have shown that ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate can induce DNA damage and inhibit DNA synthesis in cancer cells. ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has also been shown to modulate the expression of genes involved in cell cycle regulation and apoptosis. In addition, ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has been shown to inhibit the production of reactive oxygen species, which may contribute to its anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate in lab experiments is its well-established synthesis method. ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate can be produced in high yields, which makes it readily available for research purposes. Additionally, ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has shown promising results in various scientific research applications, particularly in the field of cancer research. However, one of the limitations of using ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate in lab experiments is its potential toxicity. Studies have shown that ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate can induce DNA damage, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate research. One area of interest is the development of ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate-based therapies for cancer treatment. Studies have shown that ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has anti-proliferative effects on cancer cells, and further research is needed to determine its potential as a cancer therapy. Another area of interest is the investigation of ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate's anti-inflammatory and antioxidant effects. ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has shown promising results in these areas, and further research is needed to determine its potential as a therapeutic agent for inflammatory and oxidative stress-related diseases. Lastly, further research is needed to determine the safety and toxicity of ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate, particularly in human clinical trials.

Synthesis Methods

Ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate can be synthesized through a multistep process that involves the reaction of uracil with ethyl chloroacetate, followed by thiolation with 4-amino-6-hydroxy-2-thiouracil. The resulting product is then hydrolyzed to obtain ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate. The synthesis method for ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has been well-established, and the compound can be produced in high yields.

Scientific Research Applications

Ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has shown promising results in various scientific research applications, particularly in the field of cancer research. Studies have shown that ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has anti-proliferative effects on cancer cells, including breast cancer, lung cancer, and liver cancer. ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anti-cancer properties, ethyl [(4-amino-6-hydroxy-2-pyrimidinyl)thio]acetate has also been studied for its potential anti-inflammatory and antioxidant effects.